Cas no 1251702-93-8 (N-(3-bromophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine)

• Product Name: N-(3-bromophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine
• CAS No: 1251702-93-8
• MF: C₂₂H₂₃BrN₄O
• MW: 439.348223924637
• CID: 5397268
• Update Time: 2025-05-30

N-(3-bromophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• [4-[(3-Bromophenyl)amino]-7-methyl-1,8-naphthyridin-3-yl](4-methyl-1-piperidinyl)methanone
• N-(3-bromophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine

• Inchi： 1S/C22H23BrN4O/c1-14-8-10-27(11-9-14)22(28)19-13-24-21-18(7-6-15(2)25-21)20(19)26-17-5-3-4-16(23)12-17/h3-7,12-14H,8-11H2,1-2H3,(H,24,25,26)
• InChI Key： BWSQBULMKSCWCE-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=CC(Br)=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCC(C)CC1)=O

Experimental Properties

• Density: 1.401±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 564.7±50.0 °C(Predicted)
• pka: 5.73±0.30(Predicted)

Additional information on N-(3-bromophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine

N-(3-bromophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine: A Comprehensive Overview

The compound CAS No 1251702-93-8, also known as N-(3-bromophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of naphthyridines, which are known for their versatile structures and wide-ranging biological activities. The molecule's structure incorporates a naphthyridine ring system, a bromophenyl group, and a piperidine moiety, making it a valuable substrate for further functionalization and exploration in drug discovery.

Recent studies have highlighted the importance of naphthyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other enzyme-targeting agents. The presence of the bromophenyl group in this compound introduces additional electronic and steric properties, enhancing its potential as a building block for bioactive molecules. Moreover, the piperidine moiety contributes to the compound's flexibility and ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

One of the most intriguing aspects of CAS No 1251702-93-8 is its structural diversity. The naphthyridine core provides a rigid framework that can be modified at various positions to introduce functional groups with specific biological activities. For instance, the substitution at position 4 with an amine group allows for further derivatization, such as the introduction of bioisosteric replacements or linker groups for conjugation with other molecules. This flexibility makes it an attractive candidate for combinatorial chemistry approaches.

From a synthetic perspective, the construction of this compound involves multi-step reactions that highlight the importance of modern organic synthesis techniques. The formation of the naphthyridine ring typically requires careful control over reaction conditions to ensure high yields and selectivity. Additionally, the introduction of the bromophenyl group and the piperidine moiety necessitates precise catalytic systems and protecting group strategies to maintain the integrity of sensitive functional groups during synthesis.

Recent advancements in computational chemistry have also played a pivotal role in understanding the properties of this compound. Molecular modeling studies have provided insights into its three-dimensional structure, which is crucial for predicting its binding affinity to biological targets. These studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good solubility and permeability, which are essential for its potential use as an orally administered drug.

In terms of applications, N-(3-bromophenyl)-7-methyl-3-(4-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-amine has shown promise in several therapeutic areas. For example, preliminary assays have indicated its potential as an inhibitor of certain kinases involved in cancer progression. Furthermore, its ability to modulate ion channels suggests its utility in treating neurological disorders such as epilepsy or chronic pain conditions.

The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's behavior in biological systems. By leveraging these tools, researchers can design more effective derivatives with improved efficacy and reduced side effects. This interdisciplinary approach underscores the importance of collaborative efforts in advancing our knowledge of complex organic molecules like CAS No 1251702-93-8.